Cas no 2137982-29-5 ([2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine)

• Product Name: [2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine
• CAS No: 2137982-29-5
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 6309803
• PubChem ID: 165744893
• Update Time: 2025-05-20

[2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-788807
• 2137982-29-5
• [2,2-difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine
• [2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine

• Inchi： 1S/C10H20F2N2/c1-3-5-13-7-10(11,12)8-14-6-4-9(14)2/h9,13H,3-8H2,1-2H3
• InChI Key： VHMKCLSYURCRNI-UHFFFAOYSA-N
• SMILES： FC(CNCCC)(CN1CCC1C)F

Computed Properties

• Exact Mass: 206.15945497g/mol
• Monoisotopic Mass: 206.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Additional information on [2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine

Introduction to [2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine (CAS No. 2137982-29-5)

[[2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine] (CAS No. 2137982-29-5) is a highly specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development and as an intermediate in the synthesis of bioactive molecules. The compound's structure features a difluorinated propyl chain attached to a methylazetidine ring, which contributes to its distinctive chemical properties.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis of [[2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine] with greater precision and efficiency. The synthesis typically involves multi-step processes, including nucleophilic substitutions and ring-forming reactions, which are optimized to ensure high yields and purity. The incorporation of fluorine atoms in the molecule enhances its stability and reactivity, making it a valuable precursor in various chemical transformations.

One of the most promising applications of [[2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine] lies in its role as an intermediate in the development of novel pharmaceutical agents. Recent studies have demonstrated its potential in the synthesis of bioisosteres, which are structural analogs of biologically active compounds designed to improve pharmacokinetic properties such as solubility and bioavailability. The methylazetidine ring in this compound provides a rigid framework that can be further functionalized to target specific biological pathways.

The structural uniqueness of [[2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine] also makes it a valuable tool in the study of stereochemistry and conformational analysis. Researchers have utilized this compound to investigate the influence of fluorine substitution on molecular geometry and electronic properties. These studies have provided insights into the design of more efficient catalysts and chiral auxiliaries for asymmetric synthesis.

In addition to its role in pharmaceutical research, [[2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine] has found applications in materials science. Its ability to form stable amide bonds has led to its use in the synthesis of high-performance polymers and surfactants. Recent advancements in polymer chemistry have leveraged this compound's reactivity to develop materials with enhanced thermal stability and mechanical properties.

The environmental impact of [[2,2-Difluoro-3-(2-methylazetidin-1-yl)propyl](propyl)amine] has also been a topic of interest among researchers. Studies have focused on understanding its degradation pathways under various environmental conditions, with particular emphasis on its potential as a sustainable alternative to traditional chemical intermediates. These investigations aim to minimize the ecological footprint of chemical manufacturing processes while maintaining high standards of product quality.

From a regulatory standpoint, [[ CAS No. 2137982-29-5 ]] is classified as a non-hazardous chemical under standard operating conditions. Its safe handling and storage practices are well-documented, ensuring compliance with international safety standards. This classification underscores its suitability for use in both industrial and academic settings.

In conclusion, [[ [ CAS No. ̃ ] ] ] represents a significant advancement in modern organic chemistry, offering versatile applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methodologies, positions it as a key player in the development of innovative chemical products and therapies.